2-[[(8-methoxyquinolin-5-yl)methyl](methyl)amino]-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 2-[(8-methoxyquinolin-5-yl)methyl-methylamino]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C18H20N4O2S/c1-12(17(23)21-18-20-9-10-25-18)22(2)11-13-6-7-15(24-3)16-14(13)5-4-8-19-16/h4-10,12H,11H2,1-3H3,(H,20,21,23)
• InChI Key: QKGRGYJEQPGHHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CS1)N(C)CC2=C3C=CC=NC3=C(C=C2)OC
• Molecular Formula: C18H20N4O2S
• Molecular Weight: 356.4 g/mol

Description

2-[[(8-methoxyquinolin-5-yl)methyl](methyl)amino]-N-1,3-thiazol-2-ylpropanamide is a useful research compound. Its molecular formula is C18H20N4O2S and its molecular weight is 356.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.13069707 g/mol and the complexity rating of the compound is 453. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

Several studies have explored the synthesis of novel compounds with potential anticancer activities, focusing on derivatives that include quinoline and thiazole moieties. For instance, Valderrama et al. (2016) synthesized aminoisoquinoline-5,8-quinones bearing α-amino acids, demonstrating moderate to high cytotoxic activity against cancer cell lines. Their research highlights the structure-activity relationships critical in the cytotoxic effects of these compounds (Valderrama et al., 2016).

Antimicrobial Properties

Compounds derived from 1,3,4-thiadiazole have shown significant biological activities, including antimicrobial properties. Gür et al. (2020) designed and synthesized Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine to investigate their biological properties, revealing some compounds with high DNA protective ability and strong antimicrobial activity (Gür et al., 2020).

Antiparasitic Activities

Research into antiparasitic agents has led to the exploration of 8-aminoquinoline derivatives for their efficacy against parasites. Nanayakkara et al. (2008) studied the antiparasitic activity of enantiomers of an 8-aminoquinoline compound, finding differential effects on efficacy and toxicity, which could influence the therapeutic window of compounds in this class (Nanayakkara et al., 2008).

Tubulin-Polymerization Inhibitors

The development of tubulin-polymerization inhibitors targeting the colchicine site has been an area of interest for anticancer drug discovery. Wang et al. (2014) optimized 4-(N-cycloamino)phenylquinazolines, discovering compounds with significant in vitro cytotoxic activity and the ability to disrupt microtubule formation (Wang et al., 2014).

Antidepressant-like Effects

Research into the antidepressant-like effects of novel compounds has also been pursued. Dhir and Kulkarni (2011) explored the potential of a tetrahydro-isoquinolin derivative as a trace amine receptor modulator for treatment-resistant depression, highlighting the involvement of the l-arginine-nitric oxide-cyclic guanosine monophosphate pathway (Dhir & Kulkarni, 2011).